Cas no 61354-74-3 (1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester)
61354-74-3 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester
CAS No:61354-74-3
MF:C10H10N2O3
MW:206.198002338409
CID:482671
PubChem ID:12343419
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester
- methyl 4-(furan-2-yl)-1-methylpyrazole-3-carboxylate
- 61354-74-3
- Methyl 4-(furan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
- DTXSID50492431
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- Inchi: 1S/C10H10N2O3/c1-12-6-7(8-4-3-5-15-8)9(11-12)10(13)14-2/h3-6H,1-2H3
- InChI Key: BQRDHNTXVKBIEI-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1=CN(C)N=C1C(=O)OC
Computed Properties
- Exact Mass: 206.0692
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 57.26
1H-Pyrazole-3-carboxylic acid, 4-(2-furanyl)-1-methyl-, methyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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